Cas no 57614-62-7 (1H-Indazole-1-propanamine, 3-phenyl-)

• Product Name: 1H-Indazole-1-propanamine, 3-phenyl-
• CAS No: 57614-62-7
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 344823
• PubChem ID: 13706079
• Update Time: 2025-04-19

1H-Indazole-1-propanamine, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-propanamine, 3-phenyl-
• 3-(3-phenylindazol-1-yl)propan-1-amine
• 57614-62-7
• DTXSID70547235
• 3-(3-Phenyl-1H-indazol-1-yl)propan-1-amine
• SCHEMBL11841385

• Inchi： 1S/C16H17N3/c17-11-6-12-19-15-10-5-4-9-14(15)16(18-19)13-7-2-1-3-8-13/h1-5,7-10H,6,11-12,17H2
• InChI Key： QMRUKUGSNLZWDL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C(C2C=CC=CC=2)=N1)CCCN

Computed Properties

• Exact Mass: 251.14241
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84